(3-Bromo-2,5-difluorophenyl)urea

• IUPAC Name: (3-bromo-2,5-difluorophenyl)urea
• InChI: InChI=1S/C7H5BrF2N2O/c8-4-1-3(9)2-5(6(4)10)12-7(11)13/h1-2H,(H3,11,12,13)
• InChI Key: KTHIBEVJGIXPLF-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1NC(=O)N)F)Br)F
• Molecular Formula: C7H5BrF2N2O
• Molecular Weight: 251.03 g/mol

Description

(3-Bromo-2,5-difluorophenyl)urea is a halogenated arylurea derivative characterized by a phenyl ring substituted with bromine at the 3-position and fluorine atoms at the 2- and 5-positions, linked to a urea functional group (-NH-CONH₂). Its molecular formula is C₇H₅BrF₂N₂O, with a molecular weight of 250.03 g/mol (calculated). The compound’s structure combines electron-withdrawing substituents (Br, F) with the hydrogen-bonding capacity of the urea moiety, making it of interest in medicinal chemistry and materials science.

The fluorine and bromine atoms influence electronic properties and intermolecular interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (3-Bromo-2,5-difluorophenyl)urea typically involves the reaction of 3-bromo-2,5-difluoroaniline with an isocyanate derivative. The reaction is usually carried out under mild conditions, often in the presence of a base to facilitate the formation of the urea linkage.

Industrial Production Methods: While specific industrial production methods for (3-Bromo-2,5-difluorophenyl)urea are not well-documented, the general approach would involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This may include the use of continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions: (3-Bromo-2,5-difluorophenyl)urea can undergo various chemical reactions, including:

Substitution Reactions: The bromine and fluorine atoms on the phenyl ring can be substituted with other nucleophiles under appropriate conditions.

Oxidation and Reduction Reactions: The compound can be oxidized or reduced, leading to the formation of different derivatives.

Hydrolysis: The urea group can be hydrolyzed under acidic or basic conditions to yield corresponding amines and carbon dioxide.

Common Reagents and Conditions:

Substitution Reactions: Common reagents include nucleophiles such as amines, thiols, and alkoxides.

Oxidation Reactions: Oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction Reactions: Reducing agents such as lithium aluminum hydride or sodium borohydride.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted phenylurea derivatives, while oxidation and reduction reactions can lead to different oxidation states of the compound.

Scientific Research Applications

(3-Bromo-2,5-difluorophenyl)urea has several scientific research applications, including:

Medicinal Chemistry: It is used as a building block for the synthesis of potential pharmaceutical agents, particularly those targeting specific enzymes or receptors.

Materials Science: The compound can be used in the development of advanced materials with unique properties, such as high thermal stability or specific electronic characteristics.

Biological Research: It serves as a tool for studying the interactions of small molecules with biological macromolecules, aiding in the understanding of biochemical pathways and mechanisms.

Mechanism of Action

The mechanism of action of (3-Bromo-2,5-difluorophenyl)urea depends on its specific application. In medicinal chemistry, it may act by binding to a particular enzyme or receptor, thereby modulating its activity. The molecular targets and pathways involved can vary widely, but typically involve interactions with proteins or nucleic acids.

Comparison with Similar Compounds

Structural and Functional Analogues

1-(3-Bromophenyl)-3-(3,5-dimethylphenyl)urea (CAS: 76393-48-1)

• Molecular Formula : C₁₅H₁₅BrN₂O
• Molecular Weight : 335.2 g/mol
• Substituents : A 3-bromophenyl group and a 3,5-dimethylphenyl group linked via a urea bridge.

Key Differences:

Property	(3-Bromo-2,5-difluorophenyl)urea	1-(3-Bromophenyl)-3-(3,5-dimethylphenyl)urea
Substituents	3-Br, 2-F, 5-F	3-Br (one ring), 3,5-diCH₃ (second ring)
Molecular Weight	250.03 g/mol	335.2 g/mol
Electron Effects	Strongly electron-withdrawing	Electron-donating (CH₃) and withdrawing (Br)
Predicted LogP	~2.1 (moderate lipophilicity)	~3.8 (high lipophilicity)
Hydrogen Bonding	Enhanced by fluorine	Reduced due to methyl groups

Methyl groups may also weaken hydrogen-bonding interactions critical for biological activity or crystallization .

3,4-Dibromo-2,2,5,5-tetraphenyl-2,5-dihydrofuran

• Molecular Features: A non-urea brominated furan derivative with tetraphenyl substitution.
• Relevance: While structurally distinct, crystallographic studies of this compound highlight bromine’s role in halogen bonding and molecular packing.

Research Findings and Discussion

Substituent Effects on Physicochemical Properties

• Fluorine vs. Methyl Groups : Fluorine’s electron-withdrawing nature reduces electron density on the urea nitrogen, increasing hydrogen-bond strength. This contrasts with methyl groups, which donate electrons, weakening hydrogen bonds but enhancing lipophilicity .
• Bromine’s Impact : Bromine contributes to halogen bonding, as observed in crystallographic studies of brominated furans . In the target compound, bromine may stabilize crystal structures or enhance binding to hydrophobic protein pockets.

Crystallographic Considerations

Studies on brominated furans (e.g., 3,4-Dibromo-2,2,5,5-tetraphenyl-2,5-dihydrofuran) reveal dense molecular packing due to Br···π and C-H···Br interactions . For (3-Bromo-2,5-difluorophenyl)urea, fluorine’s smaller size may allow tighter packing than methyl-substituted analogues, while bromine could mediate intermolecular halogen bonds.